![molecular formula C17H16BrClN2O2 B2892661 (4-Bromophenyl)(4-((5-chloropyridin-2-yl)oxy)piperidin-1-yl)methanone CAS No. 1428356-38-0](/img/structure/B2892661.png)
(4-Bromophenyl)(4-((5-chloropyridin-2-yl)oxy)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Bromophenyl)(4-((5-chloropyridin-2-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H16BrClN2O2 and its molecular weight is 395.68. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Theoretical Studies
Research involving compounds with structural similarities to "(4-Bromophenyl)(4-((5-chloropyridin-2-yl)oxy)piperidin-1-yl)methanone" often focuses on understanding their physical, chemical, and biological properties through various analytical and theoretical methods. For example, studies on related compounds explore their synthesis, crystal structure, molecular docking, and Hirshfeld surface analysis to gain insights into their potential interactions and stability under different conditions (Lakshminarayana et al., 2018).
Antimicrobial and Antioxidant Properties
Some research efforts are directed towards evaluating the antimicrobial and antioxidant properties of related compounds. The synthesis and in vitro evaluation of derivatives have highlighted their potential in exhibiting significant activity against bacterial and fungal strains, suggesting their utility in developing new therapeutic agents (Mallesha & Mohana, 2014). Additionally, the antioxidant capabilities of similar compounds have been assessed through various in vitro assays, indicating their potential as effective radical scavengers and antioxidants, which can be pivotal in combating oxidative stress-related diseases (Çetinkaya et al., 2012).
Molecular Docking and Activity Studies
Molecular docking studies on compounds with analogous structures have been conducted to predict their interactions with biological targets, which is crucial for drug design and development. Such studies provide insights into the binding affinities and mode of action of these compounds, potentially identifying them as candidates for further development into therapeutic agents (Karthik et al., 2021).
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been described as liver-targeted drug candidates that inhibit ribosomal synthesis of pcsk9 , a lipid regulator .
Mode of Action
Based on the information about similar compounds, it can be inferred that it may interact with its target by inhibiting the synthesis of specific proteins, such as pcsk9 .
Biochemical Pathways
Given its potential role in inhibiting pcsk9, it could be involved in lipid regulation pathways .
Result of Action
If it acts similarly to other pcsk9 inhibitors, it could potentially lower cholesterol levels .
Properties
IUPAC Name |
(4-bromophenyl)-[4-(5-chloropyridin-2-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrClN2O2/c18-13-3-1-12(2-4-13)17(22)21-9-7-15(8-10-21)23-16-6-5-14(19)11-20-16/h1-6,11,15H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEPBWXHVNPBLIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.